![molecular formula C15H15N7O3 B2662256 2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)acetamide CAS No. 2034325-35-2](/img/structure/B2662256.png)
2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)acetamide
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Description
2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H15N7O3 and its molecular weight is 341.331. The purity is usually 95%.
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Scientific Research Applications
Antiasthma Agents
One study involves the synthesis of triazolopyrimidines as potential antiasthma agents, highlighting their role as mediator release inhibitors. The research identified specific compounds within this class that demonstrated promising activity for further pharmacological and toxicological study, underscoring the compound's potential in asthma treatment research (Medwid et al., 1990).
Antimicrobial and Cytotoxic Activities
Another study focused on the design and synthesis of novel pyranotriazolopyrimidines, evaluating their anti-soybean lipoxygenase, anti-xanthine oxidase, and cytotoxic activities. This research discovered compounds with notable cytotoxic activities, particularly against certain cancer cell lines, suggesting the compound's potential in the development of new anticancer therapies (Ben Saïd et al., 2016).
Insecticidal Assessment
Another application involves the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm. This study identified new compounds with potential insecticidal properties, contributing to the development of novel pest control agents (Fadda et al., 2017).
Antimicrobial Agents
Research into the synthesis of antimicrobial agents from pyrimidinone and oxazinone derivatives fused with thiophene rings used citrazinic acid as a starting material. This study found that several synthesized compounds displayed good antibacterial and antifungal activities, suggesting their potential as new antimicrobial drugs (Hossan et al., 2012).
Antitumor and Antimicrobial Activities
Enaminones were utilized as building blocks for synthesizing substituted pyrazoles with antitumor and antimicrobial activities. This research indicated that certain compounds exhibited inhibition effects against human breast and liver carcinoma cell lines, highlighting the compound's relevance in antitumor and antimicrobial research (Riyadh, 2011).
Properties
IUPAC Name |
2-(4-cyclopropyl-6-oxopyrimidin-1-yl)-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N7O3/c23-12(7-21-8-18-10(5-13(21)24)9-1-2-9)17-6-11-19-20-14-15(25)16-3-4-22(11)14/h3-5,8-9H,1-2,6-7H2,(H,16,25)(H,17,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSNKUNLPIMMNHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=O)N(C=N2)CC(=O)NCC3=NN=C4N3C=CNC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.